![molecular formula C8H7FN2 B1321419 6-Fluoro-1-methyl-1H-benzo[d]imidazole CAS No. 1187385-86-9](/img/structure/B1321419.png)
6-Fluoro-1-methyl-1H-benzo[d]imidazole
Overview
Description
6-Fluoro-1-methyl-1H-benzo[d]imidazole (FMB) is a versatile synthetic organic compound that has been used in a wide range of scientific applications. It is a small molecule with a molecular weight of 170.2 g/mol and a boiling point of 158°C. FMB has the molecular formula C8H7FN2 and is a colorless, crystalline solid. It is soluble in water, ethanol, and chloroform, and is stable under normal conditions.
Scientific Research Applications
1. Crystal and Molecular Structures
6-Fluoro-1-methyl-1H-benzo[d]imidazole and its derivatives have been studied for their crystal and molecular structures. For example, a study on methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a side product in the synthesis of an antitubercular agent, provided insights into its structural characteristics (Richter et al., 2023).
2. Non-linear Optical Materials
Derivatives of this compound have been explored for potential applications in non-linear optical (NLO) devices. Studies demonstrate that certain benzimidazole compounds exhibit significant molecular hyperpolarizabilities, indicating their promise in NLO applications (Manikandan et al., 2019).
3. Synthesis and Pharmacological Screening
Several studies have focused on the synthesis of fluorinated benzimidazole derivatives for pharmacological screening. These compounds have been evaluated for their antimicrobial and anti-inflammatory activities, suggesting their potential in medical research and drug development (Binoy et al., 2021).
4. Inhibitors for Anti-inflammatory Activity
Specific substituted fluorobenzimidazoles have been synthesized as inhibitors of 5-lipoxygenase and soluble epoxide hydrolase, displaying potent anti-inflammatory activity. These compounds have shown significant inhibition of edema, comparable to standard drugs like ibuprofen (Nandha et al., 2018).
5. Potential in OLED Applications
Studies involving DFT/TDDFT investigation on electronic structures and photophysical properties of certain Ir(III) complexes with benzimidazole derivatives (including fluorinated variants) have indicated their potential use in organic light-emitting diode (OLED) applications. These complexes have been evaluated for their charge transfer properties and quantum efficiency, suggesting their applicability in advanced material science (Liu et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that imidazole derivatives have a broad range of biological activities and can interact with various targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Imidazole derivatives are known to influence a wide range of pathways, depending on their specific targets .
Pharmacokinetics
It’s known that imidazole derivatives generally have good gi absorption and are bbb permeant .
Result of Action
Imidazole derivatives are known to have a broad range of effects, depending on their specific targets .
Action Environment
It’s known that imidazole derivatives are generally stable at room temperature .
properties
IUPAC Name |
6-fluoro-1-methylbenzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2/c1-11-5-10-7-3-2-6(9)4-8(7)11/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEERHQMQUIVHRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30617706 | |
Record name | 6-Fluoro-1-methyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30617706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187385-86-9 | |
Record name | 6-Fluoro-1-methyl-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30617706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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